Cas no 1995289-70-7 (1-ethoxy-4-propylcyclohexane-1-carbaldehyde)

• Product Name: 1-ethoxy-4-propylcyclohexane-1-carbaldehyde
• CAS No: 1995289-70-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5962766
• PubChem ID: 165777648
• Update Time: 2025-05-21

1-ethoxy-4-propylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-propylcyclohexane-1-carbaldehyde
• EN300-1143661
• 1995289-70-7

• Inchi： 1S/C12H22O2/c1-3-5-11-6-8-12(10-13,9-7-11)14-4-2/h10-11H,3-9H2,1-2H3
• InChI Key： ZQNKTGYLBNOKAB-UHFFFAOYSA-N
• SMILES： O(CC)C1(C=O)CCC(CCC)CC1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-ethoxy-4-propylcyclohexane-1-carbaldehyde

1-Ethoxy-4-Propylcyclohexane-1-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1995289-70-7, commonly referred to as 1-ethoxy-4-propylcyclohexane-1-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an ethoxy group and a propyl substituent, along with an aldehyde functional group. The cyclohexane ring serves as the central framework, providing stability and versatility to the molecule.

Recent studies have highlighted the potential of 1-ethoxy-4-propylcyclohexane-1-carbaldehyde in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to participate in complex organic reactions, such as aldol condensations and Michael additions, which are crucial for synthesizing bioactive compounds. The presence of the aldehyde group makes it highly reactive, enabling it to form a wide range of derivatives with tailored properties.

One of the most intriguing aspects of this compound is its stereochemistry. The cyclohexane ring can adopt different conformations, which significantly influence its reactivity and selectivity in chemical reactions. Scientists have utilized this property to design enantioselective synthesis routes, paving the way for the creation of chiral compounds with high optical purity. Such advancements are particularly valuable in drug discovery, where stereochemistry plays a pivotal role in determining biological activity.

The synthesis of 1-ethoxy-4-propylcyclohexane-1-carbaldehyde has been optimized through various methodologies. Traditional approaches involve multi-step reactions, such as Friedel-Crafts alkylation followed by oxidation to introduce the aldehyde group. However, recent advancements have introduced more efficient routes, including one-pot synthesis techniques that minimize reaction steps and improve yield. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

In terms of applications, 1-ethoxy-4-propylcyclohexane-1-carbaldehyde has shown promise in the development of novel polymers and coatings. Its ability to undergo polymerization under mild conditions makes it a candidate for creating materials with tailored mechanical and thermal properties. Additionally, its reactivity has been leveraged in click chemistry reactions, enabling the rapid assembly of complex molecular architectures.

Recent research has also explored the biological activity of this compound. Studies indicate that it exhibits moderate antioxidant properties, making it a potential candidate for use in functional foods or cosmetics. Furthermore, its ability to interact with biological systems suggests potential applications in drug delivery systems or as a precursor for bioactive molecules.

In conclusion, 1-ethoxy-4-propylcyclohexane-1-carbaldehyde is a versatile compound with a wealth of opportunities for exploration and application. Its unique structure, reactivity, and stereochemical properties make it a valuable tool in organic synthesis and materials science. As research continues to uncover new insights into its potential, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.